Cas no 659-22-3 (4,4-Dihydroxystilbene)

4,4-Dihydroxystilbene Properties

Names and Identifiers

• stilbene-4,4'-diol
• 4,4'-Dihydroxystilbene
• 4,4'-Dioxystilbene
• NSC 4184
• p,p'-Dihydroxystilbene
• Phenol, 4,4'-(1,2-ethenediyl)bis-
• 4,4'-ethene-1,2-diyldiphenol
• 4,4'-(E)-ethene-1,2-diyldiphenol
• (E)-4-<2-(4-hydroxyphenyl)ethenyl>phenol
• 4,4'-(1,2-Ethenediyl)bisphenol
• 4,4'-Dihydroxy-trans-stilbene
• 4,4'-Stilbenediol
• 4-[(E)-2-(4-hydroxyphenyl)ethenyl]phenol
• 4-hydroxyl-4'-hydroxyl-trans-stilbene
• DIHYDROXYSTILBENE,4,4'-(P)
• E-4,4'-(1,2-ethenediyl)bisphenol
• trans-4,4'-dihydroxystilbene
• trans-Stilbene-4,4'-diol
• cis-stilbene-4,4'-diol
• P7HHM32U5K
• 4,4'-(Z)-ethene-1,2-diyldiphenol
• 4,4'-[(1Z)-ethene-1,2-diyl]diphenol
• 4,4'-Stilbenediol, (Z)-
• 4,4'-(Z)ethene-1,2-diyldiphenol
• 4,4'-[(Z)-Ethene-1,2-diyl]bisphenol
• 4-[2-(4-hydroxyphenyl)ethenyl]phenol
• SCHEMBL145659
• XLAIWHIOIFKLEO-UHFFFAOYSA-N
• FT-0772398
• Oprea1_012705
• (E/Z)-4-[2-(4-hydroxyphenyl)ethenyl]phenol
• AKOS028108539
• DTXSID70859527
• Q27116022
• 4，4'-(Ethene-1，2-diyl)diphenol
• CHEMBL196731
• NSC4184
• (E)-4,4'-Dihydroxystilbene
• XLAIWHIOIFKLEO-OWOJBTEDSA-N
• LMPK13090018
• 4,4/'-(Z)-ETHENE-1,2-DIYLDIPHENOL
• Q27891518
• EINECS 211-530-9
• 6DRS5V9W5C
• 4,4'-(ethene-1,2-diyl)diphenol
• 4,4'-Stilbenediol, (E)-
• 4-[(1E)-2-(4-hydroxyphenyl)ethenyl]phenol
• 4,4'-dihydroxy stibene
• Phenol, 4,4'-(1,2-ethenediyl)bis-, (E)-
• 4,4'-(1,2-ethenediyl)bisphenol
• CHEBI:36012
• trans-4,4'-Stilbenediol
• UNII-921UXX4IZL
• CHEBI:34368
• Trans-4,4'-Dihydroxystilbene
• Phenol, 4,4'-(1E)-1,2-ethenediylbis-
• trans-stilbene-4,4'-diol
• BDBM50410524
• (e)-4,4'-(ethene-1,2-diyl)diphenol
• 4,4'-dihydroxy-trans-stilbene
• 659-22-3
• NS00035932
• DTXSID7022465
• 921UXX4IZL
• UNII-6DRS5V9W5C
• 4,4'-[(1E)-ethene-1,2-diyl]diphenol
• NSC-4184
• Phenol,4'-(1,2-ethenediyl)bis-
• 15058-36-3
• (E)-4,4'-stilbenediol
• AKOS000278359
• BIDD:ER0188
• +Expand

• MDL： MFCD00016487
• InChIKey： XLAIWHIOIFKLEO-UPHRSURJSA-N
• Inchi： 1S/C14H12O2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h1-10,15-16H/b2-1-
• SMILES： O([H])C1C([H])=C([H])C(=C([H])C=1[H])/C(/[H])=C(/[H])\C1C([H])=C([H])C(=C([H])C=1[H])O[H]

Computed Properties

• Exact Mass: 212.08400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 212.083729621g/mol
• Heavy Atom Count: 16
• Complexity: 197
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 3.26820
• PSA: 40.46000
• Refractive Index: 1.726
• Boiling Point: 386.0±11.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 188.3±13.9 °C
• Density: 1.3±0.1 g/cm3